A netlike rolling circle nucleic acid amplification technique†
Analyst Pub Date: 2014-11-04 DOI: 10.1039/C4AN01711K
Abstract
A nucleic acid amplification technique termed as netlike rolling circle amplification is proposed by introducing a nicking enzyme into the existing hyperbranched rolling circle amplification system. Surprisingly dense and uniform network morphology is observed; and cubic amplification is achieved for the sensitive detection of a sequence from HIV.
Recommended Literature
- [1] Two novel neutral and ionic Ir(iii) complexes based on the same bipolar main ligand: a comparative study of their photophysical properties and applications in solution-processed red organic light-emitting diodes†
- [2] An improved form of Crook's elutriator
- [3] The Lycopodium alkaloids
- [4] Back cover
- [5] Alkyl-substituted oligothiophenes: crystallographic and spectroscopic studies of neutral and doped forms
- [6] Vortex fluidic exfoliation of graphite and boron nitride†
- [7] Comprehensive studies of continuous flow reversible addition–fragmentation chain transfer copolymerization and its application for photoimaging materials†
- [8] The microscopic structure of mono-disperse granular heaps and sediments of particles on inclined surfaces
- [9] Benchmark calculations of water–acene interaction energies: Extrapolation to the water–graphene limit and assessment of dispersion–corrected DFT methods
- [10] Solvent effect in the chemical design of coordination polymers of various topologies with Co2+ and Ni2+ ions and 2-furoate anions†
Journal Name：Analyst
Research Products
-
CAS no.: 10602-00-3
-
CAS no.: 121080-96-4
-
CAS no.: 17136-25-3
